1-4-[(5-Amino-1H-pyrazol-1-yl)methyl]piperidin-1-ylethan-1-one

• IUPAC Name: 1-[4-[(5-aminopyrazol-1-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H18N4O/c1-9(16)14-6-3-10(4-7-14)8-15-11(12)2-5-13-15/h2,5,10H,3-4,6-8,12H2,1H3
• InChI Key: IQWSTMPILZTNHO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)CN2C(=CC=N2)N
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

The compound is a derivative of pyrazole, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazole derivatives are generally synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For example, 1-Alkyl-N-Boc-5-formylpyrazol-4-amines react with malononitrile and cyanoacetamide to form 5-amino-1H-pyrazolo[4,3-b]pyridine nitriles and amides, respectively.

Scientific Research Applications

Antileishmanial Activity

• Some hydrazine-coupled pyrazoles, including compound 13, have demonstrated potent antileishmanial activity. .

Antimalarial Activity

• Hydrazine-coupled pyrazole derivatives (compounds 14 and 15) showed significant inhibition against Plasmodium berghei in vivo. .

Tubulin Polymerization Inhibition

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Antifungal Activity

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Anti-Tubercular Activity

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Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s important to handle all chemical compounds with care. For example, some pyrazole derivatives can cause skin and eye irritation.